Cas no 21307-94-8 (DIETHYL BENZYLSUCCINATE)

DIETHYL BENZYLSUCCINATE structure
DIETHYL BENZYLSUCCINATE structure
Product Name:DIETHYL BENZYLSUCCINATE
CAS No:21307-94-8
MF:C15H20O4
MW:264.316905021667
CID:242200
PubChem ID:576172
Update Time:2025-04-19

DIETHYL BENZYLSUCCINATE Chemical and Physical Properties

Names and Identifiers

    • DIETHYL BENZYLSUCCINATE
    • diethyl 2-benzylbutanedioate
    • 2-Benzylsuccinic acid,diethyl ester
    • Diethyl 2-benzylsuccinate
    • AS-58568
    • 79909-18-5
    • DTXSID10341850
    • W12643
    • SCHEMBL1244653
    • 21307-94-8
    • FT-0720112
    • MFCD02258513
    • 2-Benzylsuccinic acid, diethyl ester
    • Diethyl 3-phenylpropane-1,2-dicarboxylate
    • A914540
    • Diethyl2-benzylsuccinate
    • AKOS027256083
    • AMY41629
    • DIETHYLBENZYLSUCCINATE
    • Diethyl 2-benzylsuccinate #
    • 1,4-diethyl 2-benzylbutanedioate
    • diethyl 2-(phenylmethyl)butanedioate
    • Inchi: 1S/C15H20O4/c1-3-18-14(16)11-13(15(17)19-4-2)10-12-8-6-5-7-9-12/h5-9,13H,3-4,10-11H2,1-2H3
    • InChI Key: JZJPBADSXBZWAZ-UHFFFAOYSA-N
    • SMILES: O(CC)C(C(CC(=O)OCC)CC1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 264.13600
  • Monoisotopic Mass: 264.13615911g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 9
  • Complexity: 282
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 52.6Ų

Experimental Properties

  • PSA: 52.60000
  • LogP: 2.36160
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